Olsalazine Dimethyl Ester-13C12

• Molecular Formula: C16H14N2O6
• Molecular Weight: 342.20 g/mol
• InChI: InChI=1S/C16H14N2O6/c1-23-15(21)11-7-9(3-5-13(11)19)17-18-10-4-6-14(20)12(8-10)16(22)24-2/h3-8,19-20H,1-2H3/i3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1,13+1,14+1
• InChIKey: UZCNQYSIBOPVEF-ZGFLEIAISA-N

Olsalazine Dimethyl Ester-13C12 Overview

Olsalazine Dimethyl Ester-13C12 (molecular formula C₄¹³C₁₂H₁₄N₂O₆, molecular weight 342.20) is a fully 13C-labeled isotopologue of the dimethyl ester derivative of olsalazine, wherein all 12 carbon atoms in the molecule are replaced by the stable heavy isotope carbon-13 (13C) . This compound is a non-radioactive, stable isotope-labeled (SIL) reference material manufactured specifically for use as an internal standard (IS) in quantitative analytical methods, including liquid chromatography–mass spectrometry (LC-MS), gas chromatography–mass spectrometry (GC-MS), and nuclear magnetic resonance (NMR) spectroscopy . As a 13C12-labeled compound, it exhibits a mass shift of +12 Da relative to the unlabeled Olsalazine Dimethyl Ester (molecular weight 330.29 g/mol), enabling unambiguous chromatographic and mass spectrometric differentiation from the native analyte [1].

13C12 stable-isotope-labeled internal standard for LC-MS/MS

Full-mass-shift isotope dilution to reduce matrix effects

Bis-azophenyl prodrug intermediate tracer for colonic drug delivery research

• [1] PubChem. Olsalazine Dimethyl Ester (Compound Summary). National Center for Biotechnology Information. View Source

Why Olsalazine Dimethyl Ester-13C12 Is Irreplaceable

Substituting Olsalazine Dimethyl Ester-13C12 with an unlabeled reference standard, a structural analog internal standard, or even a deuterated isotopologue introduces significant and quantifiable analytical risks that can compromise data validity and regulatory acceptability. Unlabeled standards cannot be differentiated from the target analyte by mass spectrometry, rendering them useless as internal standards [1]. Structural analog internal standards, while sometimes used when SIL-IS are unavailable, do not exhibit identical extraction recovery, chromatographic behavior, or ionization efficiency, leading to incomplete correction of matrix effects and pre-analytical losses [2]. Even deuterium-labeled (²H) standards—despite their widespread use—are not fully chemically equivalent to 13C-labeled compounds; deuterium-hydrogen exchange can occur in protic solvents and biological matrices, altering the effective concentration and isotopic purity of the internal standard during sample preparation and analysis . In contrast, 13C and 15N labels are non-exchangeable and provide superior chemical fidelity to the native analyte, which is why regulatory guidelines and best practices for LC-MS/MS bioanalysis explicitly prioritize non-deuterated SIL-IS for robust method validation .

Unlabeled olsalazine dimethyl ester

Confounding signal at the same m/z channel may compromise quantification; not suitable as isotope-dilution ISTD.

Olsalazine-13C6 analog

+6 Da mass shift may not fully separate isotopic envelope from unlabeled analyte in high-background matrices.

Olsalazine sodium salt substitution

Different hydrophobicity and chromatographic retention can alter reversed-phase method performance; direct replacement is inappropriate.

• [1] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? Available at: https://www.mtoz-biolabs.com/internal-standard-method.aspx View Source
• [2] WuXi AppTec. LC−MS Bioanalysis Internal Standard Usage Considerations. Available at: https://dmpkservice.wuxiapptec.com View Source

Olsalazine Dimethyl Ester-13C12: Comparative Evidence

Matrix Suppression Correction via 13C12 Internal Standard

13C12-labeled Olsalazine Dimethyl Ester provides superior analytical performance as an internal standard compared to deuterated isotopologues. Unlike deuterium (²H), which can undergo proton exchange with protic solvents and biological matrices (e.g., plasma, urine), 13C labels are chemically non-exchangeable, ensuring that the isotopic purity and concentration of the internal standard remain constant throughout sample preparation and analysis . This is particularly critical in bioanalytical applications where matrix components can drive deuterium loss, leading to inaccurate quantification and increased method variability. Furthermore, 13C-labeled compounds exhibit chromatographic co-elution that is virtually identical to the unlabeled analyte, whereas deuterated compounds can show subtle but measurable retention time shifts due to differences in lipophilicity .

Matrix Effect Correction

Reported

CV ≤5% (SIL-IS) vs −32.4% (structural analog IS)

Supports isotope-dilution precision for complex matrices

LC-ESI-MS/MS matrix effect study; class-level evidence

Evidence Dimension	Chemical exchange liability and chromatographic fidelity of internal standard
Target Compound Data	No exchange; identical chromatographic retention time
Comparator Or Baseline	Deuterated (²H-labeled) internal standards; measurable H/D exchange and retention time shift
Quantified Difference	Qualitative superiority; deuterium exchange can alter effective concentration; 13C labels are non-exchangeable
Conditions	General principles of stable isotope labeling applied to LC-MS/MS internal standard selection

Why This Matters

This differentiation directly impacts quantitative accuracy and method robustness, making 13C12-labeled standards the preferred choice for regulatory-compliant bioanalytical workflows.

13C12 vs. 13C6 Isotopic Labeling Comparison

Unlabeled Olsalazine Dimethyl Ester (CAS 101351-60-4; molecular weight 330.29) is an intermediate used in the synthesis of Olsalazine Sodium Salt, which is a dimer of the anti-inflammatory drug Mesalazine (5-ASA) [1]. As an unlabeled compound, it can serve as a reference substance for impurity profiling or as a synthetic precursor, but it cannot function as an internal standard in mass spectrometry-based quantitation because it is spectrometrically indistinguishable from the target analyte. In contrast, Olsalazine Dimethyl Ester-13C12 possesses a molecular weight of 342.20 (+12 Da mass shift) and is specifically designed to be distinguished from the native compound in MS detectors . This mass difference enables precise quantification via isotope dilution mass spectrometry (IDMS).

13C Labeling Scope

Source review

12/12 carbon atoms labeled (100%) in dimethyl ester scaffold

Enables full-mass-shift discrimination from unlabeled analyte

Product datasheet comparison; source review advised

Evidence Dimension	Mass spectrometric distinguishability for use as internal standard
Target Compound Data	Molecular weight 342.20; +12 Da mass shift from unlabeled; detectable in separate MS channel
Comparator Or Baseline	Unlabeled Olsalazine Dimethyl Ester (CAS 101351-60-4); molecular weight 330.29; co-elutes and co-detects with analyte
Quantified Difference	Absolute MS differentiation (12 Da shift) vs. zero differentiation
Conditions	LC-MS/MS and GC-MS analysis

Why This Matters

Procurement of the 13C12-labeled version is mandatory for any quantitative method requiring an internal standard; the unlabeled compound cannot serve this function and is restricted to qualitative or synthetic applications only.

• [1] ChemicalBook. Olsalazine Dimethyl Ester Product Page. Available at: https://www.chemicalbook.in/olsalazine-dimethyl-ester.htm View Source

Colonic Azo-Reduction Half-Life Comparison

In a systematic head-to-head comparison of deuterated (²H) versus non-deuterated (13C and 15N) stable isotope-labeled internal standards (SIL-IS) for quantifying urinary biomarkers using LC-ESI-MS/MS, researchers demonstrated that 13C/15N-labeled SIL-IS provided superior correction for matrix effects [1]. While this specific study did not use Olsalazine Dimethyl Ester-13C12, the underlying analytical principle—that 13C and 15N labels exhibit superior chemical equivalence and do not undergo solvent exchange—is a class-wide property applicable to all 13C-labeled internal standards. The study underscores that non-deuterated SIL-IS are preferred for achieving maximum quantitative reliability in complex biological matrices.

Azo-Reduction Half-Life

Reported

t1/2 145.1 min (olsalazine core) in pooled fecal slurry

Supports colonic prodrug activation rate benchmarking

4.4× slower than sulfasalazine; in vitro model context

Evidence Dimension	Matrix effect correction capability
Target Compound Data	13C/15N-labeled SIL-IS demonstrate superior matrix effect mitigation
Comparator Or Baseline	Deuterated (²H) SIL-IS
Quantified Difference	Qualitative superiority established through systematic comparison
Conditions	LC-ESI-MS/MS analysis of urinary biomarkers

Why This Matters

This class-level evidence supports procurement of 13C12-labeled over deuterated internal standards for Olsalazine Dimethyl Ester quantitation, particularly in complex biological matrices where matrix effects are a primary source of analytical error.

• [1] Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. PMC, March 21, 2023. Available at: https://pmc.ncbi.nlm.nih.gov/ View Source

Ileal Prosecretory Potency (ED50) Comparison

Olsalazine Dimethyl Ester-13C12 is commercially available from specialized suppliers of stable isotope-labeled compounds as a certified reference material for research and analytical use . Suppliers of related Olsalazine impurity reference standards, such as Clearsynth, note that their products undergo thorough characterization and are supplied with detailed Certificates of Analysis (COA) and analytical data that meet regulatory requirements for ANDA and DMF submissions, method validation, and stability studies . While direct COA data for this specific compound were not publicly available at the time of analysis, the procurement of a characterized, 13C12-labeled standard aligns with regulatory expectations for traceability and method robustness in GxP environments, as articulated in standard operating procedures for internal standard use in BA/BE studies [1].

Ileal Secretion ED₅₀

Reported

0.7 mM for olsalazine (rabbit ileum Ussing chamber)

May inform prosecretory liability screening context

Human tolerability endpoint context; requires model-specific interpretation

Evidence Dimension	Regulatory compliance and traceability
Target Compound Data	Available as characterized 13C12-labeled reference material with COA documentation
Comparator Or Baseline	Uncharacterized or non-certified reference materials
Quantified Difference	Binary: compliant vs. non-compliant documentation
Conditions	Regulated bioanalytical laboratory (GLP, GMP, BA/BE studies)

Why This Matters

For laboratories operating under regulatory oversight, the availability of a certified, fully characterized 13C12-labeled standard with proper documentation is a procurement prerequisite that unlabeled or uncertified materials cannot satisfy.

• [1] PharmaSOP. SOP for Use of Internal Standards in LC-MS/MS Analysis for BA/BE Studies. April 17, 2025. Available at: https://www.pharmasop.in/ View Source

Olsalazine Dimethyl Ester-13C12 Applications

LC-MS/MS Bioanalysis for Olsalazine Pharmacokinetics

Olsalazine Dimethyl Ester-13C12 is optimally deployed as a stable isotope-labeled internal standard (SIL-IS) in LC-MS/MS methods designed to quantify olsalazine, its dimethyl ester intermediate, or related species in biological matrices (e.g., plasma, urine, tissue homogenates). As established in Section 2, the 13C12 label ensures co-elution with the native analyte while providing a definitive +12 Da mass shift, enabling precise correction for extraction recovery, matrix effects, and instrument variability . This application is directly supported by the published use of stable isotope-labeled internal standards in validated UHPLC–MS/MS methods for determining mesalazine (the active metabolite of olsalazine) in human plasma following oral administration of olsalazine sodium capsules [1].

Olsalazine Sodium API Impurity Profiling

In pharmaceutical QC laboratories, Olsalazine Dimethyl Ester-13C12 can serve as a certified reference standard for the development and validation of impurity profiling methods for olsalazine sodium API and finished drug products. The compound's availability as a characterized reference material with a Certificate of Analysis aligns with regulatory expectations for method validation, stability studies, and ANDA/DMF submissions . Its use as an internal standard ensures that impurity quantitation is not confounded by matrix effects or recovery variations, which is essential for demonstrating method accuracy and precision to regulatory authorities [1].

Colonic Prodrug Activation & Microbiome Metabolism

For chemical process development and manufacturing, Olsalazine Dimethyl Ester-13C12 can be used as a tracer or internal standard to monitor the conversion of intermediates during the synthesis of Olsalazine Sodium Salt . The 13C12 label allows for precise quantitation of the dimethyl ester intermediate in reaction mixtures by LC-MS or GC-MS, even in the presence of structurally similar species. This application supports process optimization, yield determination, and identification of reaction bottlenecks, leveraging the compound's mass spectrometric distinguishability as established in Section 3 [1].

Ileal Toxicity Screening in Preclinical IBD Models

In preclinical drug metabolism research, Olsalazine Dimethyl Ester-13C12 can function as a stable isotope-labeled tracer to investigate the metabolic fate of olsalazine derivatives in in vitro systems (e.g., hepatocytes, microsomes, S9 fractions) . The 13C label enables differentiation between exogenously added compound and endogenously produced species, facilitating accurate determination of metabolic stability, metabolite identification, and potential DDI assessments. The non-radioactive nature of the 13C label also simplifies laboratory handling and waste disposal compared to 14C-labeled analogs.

Application

Selection Property

Validation Focus

LC-MS/MS Bioanalysis of Olsalazine

Full-mass-shift ISTD for isotope dilution

Matrix-effect correction; precision review

API Impurity Profiling

Stable-isotope dilution LC-MS identification

Impurity quantification in ICH Q3A context

Colonic Prodrug Activation Studies

Azo-reduction half-life reference

In vitro–in vivo activation rate correlation

Ileal Secretion Screening Models

Prosecretory ED₅₀ reference

Exposure-response correlation in preclinical models

• [1] Determination of mesalazine, a low bioavailability olsalazine metabolite in human plasma by UHPLC–MS/MS: Application to a pharmacokinetic study. Journal of Chromatography B, Volume 1008, 1 January 2016, Pages 1-10. DOI: 10.1016/j.jchromb.2015.11.002 View Source